Collagen proline hydroxylase inhibitor-1
Overview
Description
Collagen proline hydroxylase inhibitor-1 is a member of the collagen proline hydroxylase inhibitor family, which are used as antifibroproliferative agents . Proline hydroxylase is a multifunctional oxygenase that catalyzes specific prolyl residues in the collagen peptide precursor .
Chemical Reactions Analysis
Proline degradation is catalyzed by proline dehydrogenase/proline oxidase (PRODH/POX), a mitochondrial flavin-dependent enzyme converting proline into ∆1-pyrroline-5-carboxylate (P5C) . During this process, electrons are transferred to the electron transport chain producing ATP for survival or they directly reduce oxygen, producing reactive oxygen species (ROS) inducing apoptosis/autophagy .Mechanism of Action
The mechanism of action of Collagen proline hydroxylase inhibitor-1 involves the regulation of proline availability for the enzyme PRODH/POX, which is important for switching between survival and apoptosis modes . Proline availability is regulated by prolidase (a proline supporting enzyme), collagen biosynthesis (a proline utilizing process), and proline synthesis from glutamine, glutamate, α-ketoglutarate (α-KG), and ornithine .
Future Directions
Recent studies suggest that up-regulation of prolidase and PRODH/POX with inhibition of collagen biosynthesis may represent a potential pharmacotherapeutic approach to induce apoptosis or autophagic death in cancer cells . Furthermore, the development of a high-throughput screening assay has identified novel C-P4H1 inhibitors, indicating potential future directions in this field .
properties
IUPAC Name |
8-(4-benzylpiperazine-1-carbonyl)-3-nitro-1H-1,10-phenanthrolin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N5O4/c30-23-19-7-6-17-12-18(13-25-21(17)22(19)26-14-20(23)29(32)33)24(31)28-10-8-27(9-11-28)15-16-4-2-1-3-5-16/h1-7,12-14H,8-11,15H2,(H,26,30) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPDVDDAVQSIBPH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C(=O)C3=CN=C4C(=C3)C=CC5=C4NC=C(C5=O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N5O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40432725 | |
Record name | Collagen proline hydroxylase inhibitor-1 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40432725 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
443.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Collagen proline hydroxylase inhibitor-1 | |
CAS RN |
223663-32-9 | |
Record name | Collagen proline hydroxylase inhibitor-1 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40432725 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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